3-bromo-2-phenyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine

• Molecular Formula: C12H11BrN2O
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 3-bromo-2-phenyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
• InChI: InChI=1S/C12H11BrN2O/c13-10-11(9-5-2-1-3-6-9)14-15-7-4-8-16-12(10)15/h1-3,5-6H,4,7-8H2
• InChI Key: LGQZSPUQBVQTMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C(=N2)C3=CC=CC=C3)Br)OC1

Description

3-bromo-2-phenyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine is a useful research compound. Its molecular formula is C12H11BrN2O and its molecular weight is 279.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine (6.3 g, 0.031 mol) in 60 mL chloroform is added a solution of bromine (1 eq, 5.03 g, 0.031 mol) in 40 mL chloroform over a period of 25 min at room temperature. The resulting suspension is stirred for 4 h at room temperature. Thereafter the reaction mixture is treated with aqueous sodium thiosulfate, the phases are separated and the organic phase is washed with water and dried over sodium sulfate. The volatiles are evaporated and the crude product is purified by filtration over silica using a 1:1 mixture of ethyl acetate/cyclohexane as eluent. After evaporation of the solvent 7.0 g (90%) of 3-bromo-2-phenyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine are obtained as solid.